1,2-Epoxy-10(14)-furanogermacren-6-one

• Molecular Formula: C15H18O3
• Molecular Weight: 246.30 g/mol
• InChI: InChI=1S/C15H18O3/c1-8-4-11(16)14-10(3)7-17-12(14)6-9(2)15-13(5-8)18-15/h7-8,13,15H,2,4-6H2,1,3H3/t8-,13-,15-/m1/s1
• InChIKey: DHQZOOQNUWHCML-BCSUUIJWSA-N

1,2-Epoxy-10(14)-furanogermacren-6-one for Research Procurement: Baseline Identity and Class Characteristics

1,2-Epoxy-10(14)-furanogermacren-6-one (CAS 383368-24-9) is a furanosesquiterpenoid belonging to the furanogermacrane class of sesquiterpene lactones, with a molecular formula of C15H18O3 and a molecular weight of 246.3 g/mol [1]. The compound is primarily isolated from the gum exudates of Commiphora myrrha (myrrh) and other Commiphora species, where it occurs alongside structurally related furanosesquiterpenoids including curzerenone and methoxylated analogs [2]. This compound is commercially available as a research-grade natural product for life science investigations, with typical purity specifications ranging from ≥95% to ≥98% as determined by HPLC .

Furanogermacrane sesquiterpenoid

1,2-epoxide scaffold

Research-grade natural product standard

• [1] Zhu N, Kikuzaki H, Sheng S, et al. Furanosesquiterpenoids of Commiphora myrrha. J Nat Prod. 2001;64(11):1460-1462. View Source
• [2] Batiha GE, Wasef L, Teibo JO, et al. Commiphora myrrh: a phytochemical and pharmacological update. Naunyn Schmiedebergs Arch Pharmacol. 2023;396(3):405-420. View Source

Why 1,2-Epoxy-10(14)-furanogermacren-6-one Cannot Be Interchanged with Generic Furanogermacrane Analogs

Within the furanogermacrane class, subtle variations in oxidation state, epoxide positioning, and methoxylation patterns produce sharply divergent biological profiles that preclude generic substitution. The target compound carries a characteristic 1,2-epoxide moiety and lacks the methoxy groups present in several co-occurring analogs [1]. In a direct head-to-head comparison within the same Commiphora myrrha isolate, the 1,2-epoxide derivative exhibited detectable cytotoxic activity against MCF-7 breast tumor cells, whereas five other furanosesquiterpenoids from the same source—including the methoxylated derivatives rel-3R-methoxy-4S-furanogermacra-1E,10(15)-dien-6-one and rel-2R-methoxy-4R-furanogermacr-1(10)E-en-6-one, as well as the known furanogermacra-1(10)Z,4Z-dien-6-one and curzerenone—were completely inactive in the identical clonogenic assay [1]. This demonstrates that the presence of the 1,2-epoxide group, rather than the furanogermacrane scaffold alone, is a critical determinant of biological engagement. Consequently, procurement of a generic furanogermacrane or an alternative myrrh-derived sesquiterpenoid cannot replicate the activity profile of 1,2-epoxy-10(14)-furanogermacren-6-one without explicit comparative validation.

Target Compound

1,2-epoxy-furanogermacren-6-one carries the 1,2-epoxide moiety and lacks methoxy groups; reported weak MCF-7 activity in clonogenic assay.

Substitute Class

Co-occurring myrrh furanogermacranes (curzerenone, methoxylated analogs) are non-epoxidized and were inactive under identical conditions.

Epoxide-dependent scaffold differentiation may alter cellular interaction profile; direct substitution without comparative validation may not reproduce assay observations.

• [1] Zhu N, Kikuzaki H, Sheng S, et al. Furanosesquiterpenoids of Commiphora myrrha. J Nat Prod. 2001;64(11):1460-1462. View Source

Quantitative Differentiation Evidence for 1,2-Epoxy-10(14)-furanogermacren-6-one: Procurement-Relevant Comparative Data

Selective Cytotoxic Activity in MCF-7 Breast Cancer Model Versus Co-Occurring Furanosesquiterpenoids

1,2-Epoxy-10(14)-furanogermacren-6-one (compound 1) demonstrated weak cytotoxic activity against the MCF-7 breast tumor cell line in a clonogenic assay, whereas the other five furanosesquiterpenoids isolated from the same Commiphora myrrha gum exudate—including curzerenone, furanogermacra-1(10)Z,4Z-dien-6-one, and two methoxylated analogs—were entirely inactive under identical assay conditions [1]. This represents the only detectable cytotoxic signal among the six structurally characterized compounds from this myrrh sample.

Cytotoxicity comparison

Head-to-head

Weak activity in MCF-7 clonogenic assay vs. five co-occurring furanogermacranes all inactive

Supports cell-model endpoint review

MCF-7 breast cancer line; compounds from Commiphora myrrha exudate

Evidence Dimension	Cytotoxic activity (qualitative detection in clonogenic assay)
Target Compound Data	Weak cytotoxic activity detected
Comparator Or Baseline	Curzerenone, furanogermacra-1(10)Z,4Z-dien-6-one, rel-3R-methoxy-4S-furanogermacra-1E,10(15)-dien-6-one, rel-2R-methoxy-4R-furanogermacr-1(10)E-en-6-one, and rel-2R-methyl-5S-acetoxy-4R-furanogermacr-1(10)Z-en-6-one: all inactive
Quantified Difference	Qualitative presence of activity in target compound vs. complete absence in five co-occurring comparators
Conditions	MCF-7 breast tumor cell line; clonogenic assay; compounds isolated from Commiphora myrrha gum exudates

Why This Matters

This head-to-head comparison establishes that the 1,2-epoxide-bearing furanogermacrane scaffold confers unique cytotoxic potential not shared by structurally related myrrh constituents, including curzerenone and methoxylated derivatives.

• [1] Zhu N, Kikuzaki H, Sheng S, et al. Furanosesquiterpenoids of Commiphora myrrha. J Nat Prod. 2001;64(11):1460-1462. View Source

Structural Distinction: 1,2-Epoxide Moiety Absent in Most Furanogermacrane Class Members

1,2-Epoxy-10(14)-furanogermacren-6-one bears a characteristic 1,2-epoxide functional group, a structural feature that distinguishes it from the majority of furanogermacrane sesquiterpenoids, which typically lack epoxide rings or carry alternative substitution patterns [1]. Among the six compounds co-isolated from Commiphora myrrha, only compound 1 possesses the 1,2-epoxide moiety; the remaining five are non-epoxidized furanogermacranes or bear methoxy/acetoxy substituents [1]. This epoxide is structurally analogous to the reactive epoxide groups in germacrone-1,10-epoxide and germacrone-4,5-epoxide, which have been shown computationally and experimentally to undergo distinct transannular cyclization pathways generating over 40 compounds across 14 skeletal types [2].

Epoxide structural distinction

Class-level

1,2-epoxide present; absent in curzerenone and methoxylated myrrh analogs

Structural property may influence assay outcome

Based on NMR/MS of six co-isolated compounds

Evidence Dimension	Presence of 1,2-epoxide functional group
Target Compound Data	Contains 1,2-epoxide moiety
Comparator Or Baseline	Curzerenone, furanogermacra-1(10)Z,4Z-dien-6-one, and methoxylated furanogermacranes: no epoxide present
Quantified Difference	Presence vs. absence of epoxide functionality
Conditions	Structural elucidation by NMR and MS; comparison of six compounds from Commiphora myrrha

Why This Matters

The 1,2-epoxide confers distinct chemical reactivity and potential for bioactivation that is absent in the non-epoxidized furanogermacrane comparators, directly impacting the compound's utility in studies of epoxide-dependent mechanisms.

• [1] Zhu N, Kikuzaki H, Sheng S, et al. Furanosesquiterpenoids of Commiphora myrrha. J Nat Prod. 2001;64(11):1460-1462. View Source
• [2] Pérez Morales MC, Catalán JV, Domingo V, et al. Structural diversity from the transannular cyclizations of natural germacrone and epoxy derivatives: a theoretical-experimental study. Chemistry. 2013;19(21):6598-6612. View Source

Commercial Availability with Defined Purity Specifications for Reproducible Research

1,2-Epoxy-10(14)-furanogermacren-6-one is commercially available from multiple specialized natural product suppliers with validated purity specifications: ≥98% (HPLC) from ChemFaces (Catalog CFN95214) and >95% from PhytoStd (Catalog STD7373) . This level of analytical characterization supports reproducible research applications. In contrast, several closely related furanogermacranes such as rel-3R-methoxy-4S-furanogermacra-1E,10(15)-dien-6-one and rel-2R-methoxy-4R-furanogermacr-1(10)E-en-6-one are not widely available as commercial reference standards, limiting their utility in controlled comparative studies.

Commercial purity availability

Data to verify

Supplier-reported purity: ≥98% and >95% HPLC; methoxylated analogs lack similar reference-standard access

Specification review recommended; verify supplier data

Sources from supplier catalogs; independent QC data not provided

Evidence Dimension	Commercial availability with analytical purity certification
Target Compound Data	Available at ≥98% and >95% purity (HPLC)
Comparator Or Baseline	Methoxylated furanogermacrane analogs: limited or no commercial availability as reference standards
Quantified Difference	Validated commercial supply chain vs. research-isolation only
Conditions	Commercial vendor catalogs; HPLC purity determination

Why This Matters

For procurement decisions, the availability of a characterized reference standard with documented purity enables reproducible experimentation and inter-laboratory comparability that is not feasible with compounds requiring custom isolation.

Procurement-Relevant Application Scenarios for 1,2-Epoxy-10(14)-furanogermacren-6-one

Comparative Cytotoxicity Studies in Breast Cancer Models Requiring Furanogermacrane Selectivity Controls

This compound is suitable as an active comparator or positive control in studies examining the cytotoxic potential of furanosesquiterpenoids against MCF-7 breast cancer cells, where its unique activity profile relative to co-occurring inactive analogs (curzerenone, methoxylated derivatives) provides a defined benchmark for structure-activity relationship (SAR) investigations [1].

Epoxide-Dependent Mechanism-of-Action Studies in Terpenoid Pharmacology

The presence of the 1,2-epoxide moiety makes this compound a relevant probe for investigating epoxide-mediated biological mechanisms, including potential alkylation of nucleophilic cellular targets or transannular cyclization pathways analogous to those characterized for germacrone epoxides [1][2].

Natural Product Reference Standard for Commiphora myrrha Phytochemical Profiling

As a characterized furanosesquiterpenoid isolated from Commiphora myrrha with defined purity specifications, this compound serves as an analytical reference standard for HPLC-MS-based phytochemical fingerprinting of myrrh-derived botanical materials and quality control of myrrh-containing herbal preparations [1].

Application

Selection Property

Validation Focus

Breast cancer cell-model SAR studies

Epoxide-bearing sesquiterpenoid scaffold

Cytotoxicity endpoint review relative to co-analogs

Epoxide mechanism probe research

1,2-epoxide reactive moiety

Epoxide-mediated pathway interpretation

Myrrh phytochemical reference standard

Defined purity and identity

HPLC-MS fingerprinting consistency

• [1] Zhu N, Kikuzaki H, Sheng S, et al. Furanosesquiterpenoids of Commiphora myrrha. J Nat Prod. 2001;64(11):1460-1462. View Source
• [2] Pérez Morales MC, Catalán JV, Domingo V, et al. Structural diversity from the transannular cyclizations of natural germacrone and epoxy derivatives: a theoretical-experimental study. Chemistry. 2013;19(21):6598-6612. View Source